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Compound Name:
6-Hydroxy-3-pyridazinecarboxylic

acid monohydrate

Cat. No.: B1362262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The pyridazinone scaffold is a prominent heterocyclic motif in medicinal chemistry, recognized

for its broad spectrum of pharmacological activities.[1][2][3][4] Derivatives of pyridazinone have

demonstrated significant potential in the development of therapeutic agents for a variety of

diseases, including cardiovascular conditions, cancer, neurodegenerative disorders, and

inflammatory diseases.[2][5][6][7] This technical guide provides an in-depth overview of the

discovery, synthesis, isolation, and biological evaluation of novel pyridazinone compounds,

tailored for professionals in the field of drug development.

Synthetic Strategies and Isolation of Pyridazinone
Derivatives
The synthesis of the pyridazinone core typically involves the cyclocondensation of a γ-ketoacid

with a hydrazine derivative.[8][9][10] This versatile approach allows for the introduction of a

wide range of substituents on both the pyridazinone ring and the hydrazine moiety, enabling the

exploration of structure-activity relationships (SAR).

A general workflow for the synthesis and isolation of pyridazinone compounds is depicted

below. The initial step often involves a Friedel-Crafts acylation to produce a β-aroylpropionic

acid, which is then cyclized with hydrazine hydrate or a substituted hydrazine.[10] Subsequent
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modifications can be made to the core structure to generate a library of novel derivatives.[9][11]

[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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